6-Chloro-8-difluoromethoxy-4-methylenethiochromane

• Molecular Formula: C11H9ClF2OS
• Molecular Weight: 262.70 g/mol
• IUPAC Name: 6-chloro-8-(difluoromethoxy)-4-methylidene-2,3-dihydrothiochromene
• InChI: InChI=1S/C11H9ClF2OS/c1-6-2-3-16-10-8(6)4-7(12)5-9(10)15-11(13)14/h4-5,11H,1-3H2
• InChI Key: FKTMVDUIURWAGB-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCSC2=C1C=C(C=C2OC(F)F)Cl

Description

6-Chloro-8-difluoromethoxy-4-methylenethiochromane is a useful research compound. Its molecular formula is C11H9ClF2OS and its molecular weight is 262.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-chloro-8-difluoromethoxy-4-thiochromanone (2.5 g, 9.40 mmol; from step (iii) above) in anhydrous Et2O (150 mL) was cooled to 0° C. under nitrogen. Tebbe Reagent (21.0 mL of 0.5M in toluene, 10.3 mmol) was added dropwise via syringe, and the mixture was stirred at 0° C. for 2 h and then stirred at room temperature for 1 h. The reaction was cooled to 0° C. and slowly quenched with MeOH (ca. 50 mL) until the solution solidified. The mixture was diluted with EtOAc/H20 (4:1, 100 mL) and filtered through a pad of Celite. The Celite was washed with EtOAc (800 mL) and the filtrate was concentrated in vacuo. The crude dark red oil was chromatographed on silica gel eluting with Hex:EtOAc (4:1) to afford 0.88 g (36%) of sub-title compound as a dark yellow oil. 1H NMR (300 MHz, CDCl3) δ 7.40 (s, 1H), 7.05 (s, 1H), 6.46 (t, J=75 Hz, 1H), 5.53 (s, 1H), 5.10 (s, 1H), 3.06 (t, J=7.5 Hz, 2H), 2.80 (t, J=7.5 Hz, 2H).